Cas no 1261464-00-9 (4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl)

• Product Name: 4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl
• CAS No: 1261464-00-9
• MF: C₁₄H₇F₇O
• MW: 324.193608522415
• CID: 4994188
• Update Time: 2025-06-08

4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7F7O/c15-11-6-5-8(7-10(11)13(16,17)18)9-3-1-2-4-12(9)22-14(19,20)21/h1-7H
• InChI Key： YAUCLDUCMBIAHO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

Recent Advances in the Study of 4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS: 1261464-00-9)

The compound 4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS: 1261464-00-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl, highlighting its efficient production via Suzuki-Miyaura cross-coupling reactions. The study emphasized the compound's stability and scalability, making it a viable candidate for large-scale pharmaceutical manufacturing. Additionally, the research team identified optimal reaction conditions that minimize by-products and enhance yield, which is crucial for industrial applications.

Pharmacological investigations have revealed that 4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl exhibits potent anti-inflammatory activity. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Furthermore, the compound's unique fluorinated structure contributes to its high bioavailability and metabolic stability, which are critical factors for drug development.

Recent preclinical trials have also explored the neuroprotective effects of this compound. A study conducted by researchers at the University of California, San Francisco, found that 4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl can cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involved in neurodegenerative diseases like Alzheimer's and Parkinson's. These findings open new avenues for the development of therapeutics targeting neurological disorders.

Despite these promising results, challenges remain in the clinical translation of 4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl. Issues such as long-term toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. However, the compound's unique chemical properties and broad therapeutic potential make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.

In conclusion, 4-Fluoro-2'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS: 1261464-00-9) represents a promising candidate for drug development, with applications ranging from anti-inflammatory therapies to neuroprotective agents. Continued research and optimization of its pharmacological profile will be essential to fully realize its therapeutic potential.